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Compound of Interest

Compound Name: Ethynodiol Diacetate

Cat. No.: B1671691

For immediate release:

Researchers and scientists handling Ethynodiol Diacetate must adhere to specific disposal
protocols to ensure laboratory safety and environmental protection. This guide provides
essential, step-by-step instructions for the proper disposal of this synthetic progestin, aligning
with current regulatory standards. While Ethynodiol Diacetate is not federally classified as a
hazardous waste, its hormonal activity and potential health impacts necessitate careful
management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)
for Ethynodiol Diacetate. Although one SDS classifies the substance as non-hazardous for
transport, another indicates it is harmful if swallowed or in contact with skin, is suspected of
causing cancer, and may damage fertility or the unborn child.[1][2] Therefore, appropriate
personal protective equipment (PPE), including gloves, eye protection, and a lab coat, should
be worn at all times to minimize exposure.

Regulatory Classification

Ethynodiol Diacetate is not listed as a P- or U-listed hazardous waste under the Resource
Conservation and Recovery Act (RCRA).[3][4][5] It does not typically exhibit the characteristics
of ignitability, corrosivity, reactivity, or toxicity that would classify it as a characteristic hazardous
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waste. However, it is important to note that state and local regulations may be more stringent

than federal rules.

Regulatory Framework

Classification of Pure
Ethynodiol Diacetate

Key Considerations

Not a P- or U-listed waste.

RCRA (Federal) Non-hazardous Does not typically exhibit
hazardous characteristics.
Not subject to reporting

SARA 302/313 Not Listed requirements under SARA Title

California Proposition 65

Metabolite (Norethisterone) is
listed

Ethynodiol diacetate is
metabolized to norethisterone,
a chemical known to the State

of California to cause cancer.

GHS Hazard Classification

Harmful, Suspected
Carcinogen, Potential

Reproductive Toxin

"Harmful if swallowed",
"Harmful in contact with skin",
"Suspected of causing cancer”,
"May damage fertility or the
unborn child".

Step-by-Step Disposal Protocol

The recommended disposal method for Ethynodiol Diacetate is incineration through a

licensed professional waste disposal service. This method is preferred over landfilling to

prevent the potential for environmental contamination through leaching into groundwater.

Disposal down the drain is not a permissible option for pharmaceutical waste.

1. Segregation:

 Isolate waste Ethynodiol Diacetate from other laboratory waste streams.

e Do not mix it with hazardous waste, sharps, or regular trash. Use designated, clearly labeled

containers.
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2. Containerization and Labeling:

e Place the waste in a securely sealed, leak-proof container that is compatible with the
chemical.

e The container must be clearly labeled as "Non-Hazardous Pharmaceutical Waste" and
should identify the contents as "Ethynodiol Diacetate." Include the date of accumulation.

3. Storage:

o Store the sealed and labeled container in a secure, designated area away from general
laboratory traffic.

e This storage area should be inaccessible to unauthorized personnel.
4. Professional Disposal:

o Arrange for pickup and disposal by a licensed and reputable waste management company
that specializes in pharmaceutical or chemical waste.

» Ensure the company will incinerate the waste and can provide a certificate of destruction for
your records.

As a best management practice, the Environmental Protection Agency (EPA) encourages
treating all pharmaceutical waste as hazardous under Subpart P of the RCRA regulations. This
approach simplifies waste management by applying a uniform, high standard of care to all
pharmaceutical waste streams.

Experimental Protocols

This guidance is based on a comprehensive review of regulatory standards and safety data
sheets. No laboratory experiments were conducted in the formulation of these procedures.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Ethynodiol Diacetate.
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Start: Ethynodiol Diacetate Waste Generated

Is the waste pure Ethynodiol Diacetate?

No

Is it mixed with RCRA hazardous waste?

Manage as RCRA
Hazardous Waste

Classify as Non-Hazardous
Pharmaceutical Waste

Segregate in a designated,
leak-proof container

Label as 'Non-Hazardous
Pharmaceutical Waste:
Ethynodiol Diacetate'

Label with appropriate
Hazardous Waste codes

Store securely for disposal

Contact licensed waste
disposal vendor

Specify incineration as
the disposal method

End: Document Disposal
(Certificate of Destruction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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